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CAS No.: 97230-47-2

Cat. No.: S882236

Get Quote

Chemical Profile of Picfelltarraenin IA

The table below summarizes the basic identifying information for Picfelltarraenin IA, which serves as the

starting point for all subsequent research.

Property Value

IUPAC Name Information not available in search results

Common Name Picfelltarraenin IA [1]

CAS Registry Number Information not available in search results

Molecular Formula C₄₁H₆₂O₁₃ [1]

PubChem CID 393059 [1]

Molecular Weight Information not available in search results

Physical Appearance Information not available in search results
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In the absence of specific studies on Picfelltarraenin IA, the following potential research directions are

proposed based on common investigative pathways for natural products.

Research Area Hypothesized Application
Proposed Molecular
Target/Pathway

Oncology Investigation of anti-leukemic activity,
particularly in Acute Myeloid Leukemia (AML).

PI3K/AKT/mTOR signaling
pathways [2].

Cell Biology Study of effects on protein synthesis and
cellular proliferation.

mTORC1 complex, 4EBP1, and
p70S6K proteins [2].

Apoptosis
Research

Evaluation of efficacy in inducing programmed
cell death.

FOXO transcription factors and
Bcl-2 family proteins [2].

Experimental Protocol: Assessing Anti-AML Activity

This protocol outlines a methodology to evaluate the potential of Picfelltarraenin IA against Acute Myeloid

Leukemia (AML) in vitro, focusing on the PI3K/AKT/mTOR signaling axis.

1. Objective To determine the cytotoxic effect of Picfelltarraenin IA on AML cell lines and to investigate

its mechanism of action by analyzing key proteins in the PI3K/AKT/mTOR pathway.

2. Materials

Cell Lines: Human AML cell lines (e.g., MV4-11, MOLM-13).

Test Compound: Picfelltarraenin IA (PubChem CID: 393059). Prepare a 10mM stock solution in
DMSO and store at -20°C.

Inhibitors: Use known PI3K/AKT/mTOR pathway inhibitors (e.g., Sirolimus/Rapamycin) as
experimental controls [2].

Antibodies: Antibodies for Western Blot analysis against p-AKT (Ser473), total AKT, p-S6
(Ser235/236), and total S6.

3. Methodology

Cell Culture and Treatment:
Maintain AML cells in recommended medium at 37°C with 5% CO₂.

Seed cells in 96-well plates (for viability assays) or 6-well plates (for protein analysis).
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Treat cells with a concentration gradient of Picfelltarraenin IA (e.g., 0.1 µM to 100 µM) for 24-

72 hours. Include a vehicle control (DMSO) and a positive control (e.g., Sirolimus).
Cell Viability Assay (MTS/MTT):

After treatment, add MTS reagent to each well.
Incubate for 1-4 hours and measure the absorbance at 490nm using a plate reader.

Calculate the percentage of cell viability and determine the IC₅₀ value.
Protein Extraction and Western Blotting:

Lyse treated cells using RIPA buffer supplemented with protease and phosphatase inhibitors.
Separate proteins via SDS-PAGE and transfer to a PVDF membrane.

Block the membrane, then incubate with primary antibodies overnight at 4°C.
The following day, incubate with HRP-conjugated secondary antibodies.

Detect signals using a chemiluminescent substrate and visualize with a gel documentation
system.

4. Data Analysis A successful experiment will show a dose-dependent decrease in cell viability. Western

Blot analysis should indicate whether Picfelltarraenin IA treatment leads to decreased phosphorylation of

AKT and S6, suggesting inhibition of the PI3K/AKT/mTOR pathway [2].

Anticipated Quantitative Results

The table below presents the type of data you can expect to obtain from the viability and Western Blot

experiments.

Picfelltarraenin IA
Concentration (µM)

Cell Viability (% of
Control)

p-AKT (Ser473)
Level

p-S6 (Ser235/236)
Level

0 (Vehicle Control) 100% +++ +++

1 µM 85% ++ ++

10 µM 45% + +

100 µM 20% - -
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The following diagrams, generated using Graphviz, illustrate the hypothesized signaling pathway and the

experimental workflow.
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Research Recommendations and Limitations

Compound Sourcing: The primary source for researchers is likely through custom synthesis from
specialized chemical suppliers, using the PubChem CID (393059) as a key identifier [1].

Addressing Knowledge Gaps: The most significant limitation is the lack of pre-existing biological
data. Your research would be pioneering. The proposed protocol is a starting point, and doses,

treatment times, and specific mechanisms will need to be determined empirically.
Expanding the Scope: Once initial activity is confirmed, research should be expanded to include

primary patient-derived AML cells, in vivo models, and broader toxicology and pharmacokinetic
studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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